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Compound of Interest

Compound Name: Emzeltrectinib

Cat. No.: B12403038

Introduction Entrectinib is a potent and selective inhibitor of the tyrosine kinases TRKA, TRKB,
TRKC, ROS1, and ALK.[1][2] For in vitro studies, it is crucial to prepare a stable and accurately
concentrated stock solution. Dimethyl sulfoxide (DMSO) is the most common solvent for
preparing high-concentration stock solutions of Entrectinib due to its high solubilizing capacity
for this compound. These application notes provide a detailed protocol for the preparation,
handling, and storage of Entrectinib stock solutions for research purposes.

Data Summary The following table summarizes the key quantitative data for Entrectinib
relevant to stock solution preparation.

Parameter Value Source(s)
Molecular Weight 560.64 g/mol [3]
Physical Appearance Crystalline solid [1]

o Ranging from >28.05 mg/mL to
Solubility in DMSO [21[31[41[5]
100 mg/mL (178.36 mM)

Powder: -20°C (stable for =24
Recommended Storage [1]

years)

Stock Solution: -20°C (up to
several months) or -80°C (up [315116]1[7]
to 6 months)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12403038?utm_src=pdf-interest
https://cdn.caymanchem.com/cdn/insert/19476.pdf
https://www.selleckchem.com/products/entrectinib-rxdx-101.html
https://www.apexbt.com/entrectinib.html
https://cdn.caymanchem.com/cdn/insert/19476.pdf
https://www.selleckchem.com/products/entrectinib-rxdx-101.html
https://www.apexbt.com/entrectinib.html
https://www.selleckchem.com/datasheet/entrectinib-rxdx-101-S799803-DataSheet.html
https://www.glpbio.com/sp/entrectinib.html
https://cdn.caymanchem.com/cdn/insert/19476.pdf
https://www.apexbt.com/entrectinib.html
https://www.glpbio.com/sp/entrectinib.html
https://www.glpbio.com/entrectinib.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols
Materials and Equipment

e Entrectinib powder (purity 298%)

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
e Analytical balance

 Sterile microcentrifuge tubes or amber glass vials

» Pipettes and sterile pipette tips

» Vortex mixer

» Ultrasonic water bath (optional, but recommended)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Safety Precautions

o Handle Entrectinib powder in a chemical fume hood to avoid inhalation of dust.[8]
o Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.[3]
o Consult the Safety Data Sheet (SDS) for Entrectinib before handling.[8][9]

e DMSO can facilitate the absorption of substances through the skin; therefore, avoid direct
contact.

Preparation of a 50 mM Entrectinib Stock Solution

This protocol describes the preparation of 1 mL of a 50 mM stock solution. Adjust volumes and
mass as needed for different concentrations or volumes.

Calculation:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medkoo.com/uploads/product/Entrectinib/safety/SDS-Entrectinib.pdf
https://www.medkoo.com/uploads/product/Entrectinib/safety/SDS-Entrectinib.pdf
https://www.medkoo.com/uploads/product/Entrectinib/safety/SDS-Entrectinib.pdf
https://www.chemicalbook.com/msds/entrectinib.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

e Mass (mg) = 0.050 mol/L x 0.001 L x 560.64 g/mol x 1000 mg/g = 28.03 mg
Procedure:

e Weighing: In a chemical fume hood, accurately weigh 28.03 mg of Entrectinib powder and
transfer it to a sterile vial.

e Solvent Addition: Add 1 mL of high-purity DMSO to the vial containing the Entrectinib powder.
It is advisable to use fresh DMSO, as absorbed moisture can reduce the solubility of the
compound.[2]

e Dissolution:

[¢]

Tightly cap the vial and vortex thoroughly for 2-5 minutes.

o If the solid does not completely dissolve, warm the solution in a 37°C water bath for 10
minutes.[3][6]

o Alternatively, or in combination with warming, place the vial in an ultrasonic water bath for
10-20 minutes to facilitate dissolution.[3][6]

o Visually inspect the solution to ensure no solid particles remain. The final solution should
be clear.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-
thaw cycles.[5][7]

o Store the aliquots at -20°C for short-to-medium-term storage (up to several months) or at
-80°C for long-term storage (up to 6 months).[3][5][7]

Preparation of Working Solutions
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For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final
working concentration in cell culture medium.

e Thawing: Thaw a single aliquot of the stock solution at room temperature.

« Dilution: Perform serial dilutions in your desired cell culture medium to reach the final
experimental concentration.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium is
less than 0.5%, with a concentration of 0.1% being preferable, to avoid solvent-induced
cytotoxicity.[7][10]

o Control: Always include a vehicle control (culture medium with the same final concentration
of DMSO) in your experiments.

Visualizations

Preparation Workflow

1. Weigh Entrectinib Powder 2. Add Anhydrous DMSO |M>| (érzfi"s“fmfsg“/"\%:"{") nsure Clari 5. Store at -20°C or -80°C

Click to download full resolution via product page
Caption: Workflow for preparing Entrectinib stock solution in DMSO.

Caption: Simplified signaling pathway inhibited by Entrectinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation of Entrectinib Stock
Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403038#entrectinib-stock-solution-preparation-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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